Cas no 176650-17-2 (1,4-Butanediol, 2-propyl-, (2S)-)
176650-17-2 structure
Product Name:1,4-Butanediol, 2-propyl-, (2S)-
CAS No:176650-17-2
MF:C7H16O2
MW:132.200742721558
CID:1363279
Update Time:2024-08-17
1,4-Butanediol, 2-propyl-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 2-propyl-, (2S)-
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- Inchi: 1S/C7H16O2/c1-2-3-7(6-9)4-5-8/h7-9H,2-6H2,1H3/t7-/m0/s1
- InChI Key: LPEVSCRXBSHMOZ-ZETCQYMHSA-N
- SMILES: C(O)[C@@H](CCC)CCO
Computed Properties
- Exact Mass: 132.11508
Experimental Properties
- Density: 0.947±0.06 g/cm3(Predicted)
- Boiling Point: 236.1±8.0 °C(Predicted)
- PSA: 40.46
- pka: 14.91±0.10(Predicted)
1,4-Butanediol, 2-propyl-, (2S)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
176650-17-2 (1,4-Butanediol, 2-propyl-, (2S)-) Related Products
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